Cas no 76967-10-7 (4-fluoro-2-phenylbenzaldehyde)

• Product Name: 4-fluoro-2-phenylbenzaldehyde
• CAS No: 76967-10-7
• MF: C₁₃H₉FO
• MW: 200.208367109299
• CID: 6456505
• PubChem ID: 23453815
• Update Time: 2025-06-08

4-fluoro-2-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-phenylbenzaldehyde
• [1,1'-Biphenyl]-2-carboxaldehyde, 5-fluoro-

• Inchi： 1S/C13H9FO/c14-12-7-6-11(9-15)13(8-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： HPIMKRCDFOQWLK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(F)=CC=C1C=O

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-fluoro-2-phenylbenzaldehyde

Introduction to 4-fluoro-2-phenylbenzaldehyde (CAS No. 76967-10-7) and Its Applications in Modern Chemical Biology

4-fluoro-2-phenylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 76967-10-7, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities and has found utility in the development of novel therapeutic agents. The presence of both a fluoro group and a phenyl ring in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The fluoro substituent in 4-fluoro-2-phenylbenzaldehyde plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. These attributes have made fluorinated compounds increasingly popular in the pharmaceutical industry over the past few decades. The phenyl ring, on the other hand, contributes to the compound's hydrophobicity and interacts favorably with various biological receptors, further enhancing its potential as a lead compound.

In recent years, 4-fluoro-2-phenylbenzaldehyde has been extensively studied for its role in synthesizing small-molecule inhibitors targeting various diseases. One of the most promising areas of research involves its application in oncology. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, researchers have explored its potential as an inhibitor of tyrosine kinases, which are aberrantly activated in many types of cancer. The fluoro group's electronic effects help stabilize the transition state of these enzymes, leading to potent inhibitory activity.

Moreover, 4-fluoro-2-phenylbenzaldehyde has shown promise in the development of treatments for neurological disorders. Recent investigations have highlighted its ability to modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The structural flexibility of this compound allows for the design of derivatives with tailored pharmacological profiles, enabling precise targeting of neurological pathways.

The compound's utility extends beyond oncology and neurology. It has been utilized in the synthesis of antimicrobial agents, where its aldehyde functionality serves as a precursor for Schiff base formation. These Schiff bases exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungi. The fluoro group enhances the compound's ability to disrupt bacterial cell membranes, providing an additional mechanism of action against resistant strains.

Recent advances in computational chemistry have further accelerated the development of novel derivatives of 4-fluoro-2-phenylbenzaldehyde. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This enables the rapid design of optimized analogs with improved potency and selectivity. Such computational approaches are particularly valuable in drug discovery pipelines where experimental synthesis is costly and time-consuming.

The synthesis of 4-fluoro-2-phenylbenzaldehyde itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve Friedel-Crafts acylation followed by fluorination, while more modern techniques employ transition-metal-catalyzed cross-coupling reactions. These methods offer higher yields and better regioselectivity, facilitating the production of enantiomerically pure derivatives for stereochemical studies.

In conclusion, 4-fluoro-2-phenylbenzaldehyde (CAS No. 76967-10-7) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features enable the development of compounds with diverse biological activities, making it indispensable in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.